Cas no 1078708-79-8 (2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole)

2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole is a benzimidazole derivative characterized by a chloro-substituted phenyl ring at the 2-position and methyl groups at the 5- and 6-positions of the benzimidazole core. This structural configuration enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits notable stability under various reaction conditions, facilitating its use in heterocyclic chemistry and medicinal research. Its chloro-phenyl moiety contributes to improved lipophilicity, potentially enhancing bioavailability in drug development. The dimethyl substitution on the benzimidazole ring further modulates reactivity, allowing selective functionalization. This compound is particularly useful in the design of kinase inhibitors, antimicrobial agents, and other biologically active molecules.
2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole structure
1078708-79-8 structure
Product Name:2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole
CAS No:1078708-79-8
MF:C15H13ClN2
MW:256.730122327805
CID:5230348
Update Time:2026-03-07

2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole
    • 1H-Benzimidazole, 2-(4-chlorophenyl)-5,6-dimethyl-
    • Inchi: 1S/C15H13ClN2/c1-9-7-13-14(8-10(9)2)18-15(17-13)11-3-5-12(16)6-4-11/h3-8H,1-2H3,(H,17,18)
    • InChI Key: WBYQQGQWCDDUNS-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(Cl)C=C2)NC2=CC(C)=C(C)C=C2N=1

2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM485327-1g
2-(4-Chlorophenyl)-5,6-dimethyl-1H-benzo[d]imidazole
1078708-79-8 97%
1g
$396 2023-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD606185-1g
2-(4-Chlorophenyl)-5,6-dimethyl-1H-benzo[d]imidazole
1078708-79-8 97%
1g
¥2744.0 2023-03-01
Ambeed
A778945-1g
2-(4-Chlorophenyl)-5,6-dimethyl-1H-benzo[d]imidazole
1078708-79-8 97%
1g
$400.0 2024-04-26

2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole Related Literature

Additional information on 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole

Research Brief on 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole (CAS: 1078708-79-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole (CAS: 1078708-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies highlight the role of 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole as a key intermediate in the synthesis of novel heterocyclic compounds with potential anticancer and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors targeting specific kinases involved in cancer cell proliferation. The compound's benzimidazole core, coupled with the chloro-phenyl substitution, appears to enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties.

In pharmacological evaluations, researchers have observed that derivatives of 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole exhibit promising activity against various cancer cell lines, particularly in breast and lung cancer models. Mechanistic studies suggest that these compounds induce apoptosis through the mitochondrial pathway while showing minimal cytotoxicity to normal cells at therapeutic concentrations. The compound's structural features, including the chloro group at the para position and dimethyl substitution on the benzimidazole ring, contribute to its selective bioactivity.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole with improved yield and purity. A 2024 patent application describes a novel catalytic system that reduces reaction time from 24 hours to under 6 hours while achieving >95% purity. This development is particularly significant for scaling up production for preclinical studies.

The compound's potential extends beyond oncology, with emerging research exploring its applications in infectious diseases. Preliminary data indicate that certain derivatives show potent activity against drug-resistant bacterial strains, possibly through inhibition of DNA gyrase. However, further structure-activity relationship studies are needed to optimize this antibacterial potential while minimizing off-target effects.

In conclusion, 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole represents a versatile chemical scaffold with multiple therapeutic applications. Current research efforts are focused on elucidating its precise mechanisms of action, improving synthetic methodologies, and developing more potent derivatives. The compound's unique structural features and promising biological activities position it as an important focus area for future drug discovery programs in oncology and infectious diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent